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Compound of Interest

Compound Name: 5-Eicosene

Cat. No.: B15831946

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Eicosene is a long-chain monounsaturated alkene that is of growing interest in various fields

of biological research due to its potential roles in cellular signaling and metabolism. Accurate

and reproducible experimental results rely on the correct preparation of stock solutions. These

application notes provide detailed protocols for the preparation, storage, and handling of 5-
Eicosene stock solutions for use in in vitro and in vivo studies.
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Property Value Reference

Molecular Formula C₂₀H₄₀ [1][2][3]

Molecular Weight 280.53 g/mol [1][2][3]

CAS Number 74685-30-6 [1][2][3]

Appearance Colorless liquid
Inferred from properties of

similar long-chain alkenes

Solubility

Insoluble in water; Soluble in

organic solvents such as

ethanol, DMSO, and

chloroform.

[4][5]

Recommended Solvents for Stock Solutions
Solvent

Recommended Final
Concentration in Media

Notes

Ethanol (USP Grade) < 0.5% (v/v)

Lower toxicity compared to

DMSO. May require warming

to fully dissolve 5-Eicosene.[1]

[6][7][8]

Dimethyl Sulfoxide (DMSO,

Cell Culture Grade)
< 0.1% (v/v)

Potent solvent, but can be

toxic to cells at higher

concentrations.[2][5][9][10][11]

Experimental Protocols
Protocol 1: Preparation of a 100 mM 5-Eicosene Stock
Solution in Ethanol
This protocol is suitable for most in vitro cell culture experiments.

Materials:

5-Eicosene (high purity)
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Ethanol (200 proof, USP grade)

Sterile, amber glass vial with a PTFE-lined cap

Sterile pipette tips

Vortex mixer

Water bath or heating block

Procedure:

Weighing 5-Eicosene: In a sterile environment (e.g., a laminar flow hood), accurately weigh

out 28.05 mg of 5-Eicosene and transfer it to a sterile amber glass vial.

Adding Solvent: Add 1.0 mL of 200 proof ethanol to the vial.

Dissolving: Tightly cap the vial and vortex thoroughly for 1-2 minutes. If the solution is not

clear, warm it in a 37°C water bath for 5-10 minutes, vortexing intermittently, until the 5-
Eicosene is completely dissolved.[12][13]

Storage: Store the 100 mM stock solution at -20°C, protected from light. For long-term

storage (> 1 month), storing at -80°C is recommended to minimize oxidation.[14]

Protocol 2: Preparation of a 100 mM 5-Eicosene Stock
Solution in DMSO
This protocol is an alternative for instances where a more potent solvent is required.

Materials:

5-Eicosene (high purity)

Dimethyl Sulfoxide (DMSO, cell culture grade)

Sterile, amber glass vial with a PTFE-lined cap

Sterile pipette tips
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Vortex mixer

Procedure:

Weighing 5-Eicosene: In a sterile environment, weigh out 28.05 mg of 5-Eicosene and

place it in a sterile amber glass vial.

Adding Solvent: Add 1.0 mL of cell culture grade DMSO to the vial.

Dissolving: Tightly cap the vial and vortex at room temperature until the 5-Eicosene is fully

dissolved. Gentle warming to 37°C can be applied if necessary.

Storage: Store the 100 mM stock solution at -20°C in the dark. Due to the potential for

DMSO to affect cell differentiation and viability, it is crucial to keep the final concentration in

cell culture media below 0.1%.[2][5][9][10][11]

Mandatory Visualization
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Stock Solution Preparation

Experimental Use

1. Weigh 5-Eicosene

2. Add Solvent
(Ethanol or DMSO)

3. Vortex & Warm (if needed)

4. Store at -20°C or -80°C
(Protected from Light)

5. Thaw Stock Solution

Use in Experiment

6. Dilute in Culture Media

7. Apply to Cells/Animal

Click to download full resolution via product page

Caption: Workflow for preparing and using 5-Eicosene stock solutions.
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Signaling Pathways and Logical Relationships
The preparation of a high-quality stock solution is foundational to obtaining reliable

experimental data. The choice of solvent and the final concentration in the experimental system

can significantly impact cellular viability and, consequently, the interpretation of results.

Key Considerations

Experimental Outcomes

Solvent Choice
(Ethanol vs. DMSO)

Cell Viability

affects

Final Concentration
(<0.5% EtOH, <0.1% DMSO)

directly impacts

Storage Conditions
(-20°C/-80°C, Dark)

Data Reliability

ensures stability for

is critical for

Click to download full resolution via product page

Caption: Factors influencing experimental outcomes in 5-Eicosene studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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